Cas no 610-66-2 (2-Nitrobenzylcyanide)

2-Nitrobenzylcyanide structure
2-Nitrobenzylcyanide structure
Product Name:2-Nitrobenzylcyanide
CAS No:610-66-2
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00007183
CID:38826
PubChem ID:87559603
Update Time:2025-04-18

2-Nitrobenzylcyanide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Nitrophenyl)acetonitrile
    • 2-Nitrobenzyl cyanide
    • 2-nitrobenzeneacetonitrile
    • o-nitrobenzyl cyanide
    • 2-nitrophenyl acetic acid, nitrile
    • o-nitrophenylacetonitrile
    • 2-Nitrophenylacetonitrile
    • (2-Nitrophenyl)acetonitrile
    • Benzeneacetonitrile, 2-nitro-
    • (o-Nitrophenyl)acetonitrile
    • o-Nitrobenzacetonitrile
    • 2-Nitrobenzyl nitrile
    • Acetonitrile, (o-nitrophenyl)-
    • o-Nitrophenyl acetonitrile
    • (2-Nitro-phenyl)-acetonitrile
    • YPRFCQAWSNWRLM-UHFFFAOYSA-N
    • 78
    • A833028
    • 7859F455K6
    • AM20050042
    • 2-Nitrobenzyl Cyanide;O-nitrophenylacetonitrile
    • 610-66-2
    • NSC99338
    • 2-Nitro-benzyl-cyanid
    • W-105204
    • NCIOpen2_002167
    • CCRIS 4681
    • NCGC00258528-01
    • NCGC00090864-01
    • 3-09-00-02283 (Beilstein Handbook Reference)
    • NITROPHENYL ACETONITRILE, O-
    • SCHEMBL181041
    • (2-nitrophenyl)-acetonitrile
    • 2-Nitrophenylacetonitrile, 98%
    • NSC-99338
    • GS-3235
    • InChI=1/C8H6N2O2/c9-6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5H
    • EINECS 210-231-0
    • Q27266640
    • 2-(2-nitrophenyl)-acetonitrile
    • SY006137
    • BRN 1869400
    • 2-Nitrobenzylcyanide
    • UNII-7859F455K6
    • N0781
    • DTXSID7025768
    • CHEMBL1300441
    • CAS-610-66-2
    • FT-0600959
    • CS-W002025
    • NCGC00090864-02
    • NSC 99338
    • MFCD00007183
    • Tox21_200975
    • EN300-01351
    • BB 0244243
    • AKOS000122139
    • BCP32231
    • NS00034550
    • Z56886385
    • DTXCID905768
    • DB-005254
    • FN26291
    • 210-231-0
    • MDL： MFCD00007183
    • Inchi： 1S/C8H6N2O2/c9-6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5H2
    • InChI Key： YPRFCQAWSNWRLM-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC=CC=1CC#N)=O
    • BRN： 1869400

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.3264 (rough estimate)
  • Melting Point: 82.0 to 86.0 deg-C
  • Boiling Point: 178°C/12mmHg(lit.)
  • Flash Point: 138℃
  • Refractive Index: 1.5770 (estimate)
  • Water Partition Coefficient: <0.01 g/100 mL at 20 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 69.61000
  • LogP: 2.18408

2-Nitrobenzylcyanide Security Information

2-Nitrobenzylcyanide Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Nitrobenzylcyanide Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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